Cas no 887196-24-9 (Atorvastatin calcium trihydrate impurity F [EP])

• Product Name: Atorvastatin calcium trihydrate impurity F [EP]
• CAS No: 887196-24-9
• MF: C₄₀H₄₈FN₃O₈
• MW: 717.822834968567
• CID: 2852334
• PubChem ID: 57831782
• Update Time: 2025-06-11

Atorvastatin calcium trihydrate impurity F [EP] Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-7-[[(3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoyl]amino]-3,5-dihydroxyheptanoic acid
• Atorvastatin Impurity F
• NM4ME645TL
• (3R,5R)-7-(((3R,5R)-7-(2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoyl)amino)-3,5-dihydroxyheptanoic acid
• Atorvastatin calcium trihydrate impurity F [EP]
• Heptanoic acid, 7-(((3R,5R)-7-(2-(4-fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-((phenylamino)carbonyl)-1H-pyrrol-1-yl)-3,5-dihydroxy-1-oxoheptyl)amino)-3,5-dihydroxy-, (3R,5R)-
• Q27284945
• (3R,5R)-7-[[(3R,5R)
• (3R,5R)-7-[[(3R,5R)-7-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]-3,5-dihydroxy-1-oxoheptyl]amino]-3,5-dihydroxyheptanoic acid (ACI)
• Atorvastatin calcium trihydrate impurity F
• DTXSID20237275
• F19237
• DTXCID20159766
• ATORVASTATIN CALCIUM TRIHYDRATE IMPURITY F (EP IMPURITY)
• ATORVASTATIN DIAMINO [USP IMPURITY]
• Atorvastatin EP Impurity F
• (3R,5R)-7-((3R,5R)-7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanamido)-3,5-dihydroxyheptanoic acid
• 887196-24-9
• ATORVASTATIN DIAMINO (USP IMPURITY)
• ATORVASTATIN CALCIUM IMPURITY F [EP IMPURITY]
• SCHEMBL13734532
• ATORVASTATIN CALCIUM TRIHYDRATE IMPURITY F [EP IMPURITY]
• UNII-NM4ME645TL

• Inchi： 1S/C40H48FN3O8/c1-25(2)38-37(40(52)43-29-11-7-4-8-12-29)36(26-9-5-3-6-10-26)39(27-13-15-28(41)16-14-27)44(38)20-18-31(46)22-32(47)23-34(49)42-19-17-30(45)21-33(48)24-35(50)51/h3-16,25,30-33,45-48H,17-24H2,1-2H3,(H,42,49)(H,43,52)(H,50,51)/t30-,31-,32-,33-/m1/s1
• InChI Key： UNBQUGGVWQTSGG-XEXPGFJZSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@H](C[C@H](CC(NCC[C@H](C[C@H](CC(=O)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 717.342544g/mol
• Monoisotopic Mass: 717.342544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 52
• Rotatable Bond Count: 19
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 181
• Molecular Weight: 717.8g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Atorvastatin calcium trihydrate impurity F [EP]

Comprehensive Analysis of Atorvastatin Calcium Trihydrate Impurity F [EP] (CAS No. 887196-24-9)

In the pharmaceutical industry, the identification and control of impurities are critical to ensuring drug safety and efficacy. Atorvastatin Calcium Trihydrate Impurity F [EP] (CAS No. 887196-24-9) is one such impurity that has garnered significant attention due to its association with atorvastatin calcium, a widely prescribed statin for managing cholesterol levels. This article delves into the chemical properties, regulatory significance, and analytical methods for this impurity, while addressing common queries from researchers and industry professionals.

The European Pharmacopoeia (EP) classifies Atorvastatin Calcium Trihydrate Impurity F as a specified impurity, requiring stringent monitoring during drug manufacturing. With the growing emphasis on pharmaceutical quality control, understanding its structural characteristics (C₃₃H₃₄FN₂O₅) and formation pathways is essential. Recent studies highlight its potential impact on drug stability, making it a focal point for ICH Q3A/B guidelines compliance.

Analytical techniques such as HPLC and LC-MS are routinely employed to quantify this impurity at trace levels. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis validated a novel UPLC method for detecting Impurity F with a detection limit of 0.05%. Such advancements align with the industry's shift toward green chemistry and reduced solvent consumption, addressing environmental concerns raised by regulatory bodies.

Frequently asked questions include: "How does Impurity F affect atorvastatin's therapeutic performance?" While not pharmacologically active, exceeding permissible limits (typically ≤0.15%) may alter drug kinetics. Another trending query is "Can AI-driven predictive modeling optimize impurity control?" Emerging tools now simulate degradation pathways, offering preemptive strategies for generic drug manufacturers.

The synthesis route of Atorvastatin Calcium Trihydrate often determines Impurity F levels. Process optimization, including catalyst selection and temperature control, can minimize its formation. Notably, the FDA's 2022 draft guidance on elemental impurities further underscores the need for holistic impurity profiling, where 887196-24-9 serves as a benchmark for method validation.

From a commercial perspective, the demand for high-purity atorvastatin APIs has surged, driven by patent expirations and biosimilar development. Suppliers offering certified reference standards for Impurity F [EP] must comply with ISO 17034 accreditation, a key consideration for laboratories pursuing GMP certification.

In conclusion, Atorvastatin Calcium Trihydrate Impurity F exemplifies the intricate balance between pharmaceutical innovation and quality assurance. As regulatory standards evolve, continuous research into its characterization and mitigation will remain pivotal for global drug development pipelines.